molecular formula C6H9N3O B11787034 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol CAS No. 1707370-08-8

5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol

Cat. No.: B11787034
CAS No.: 1707370-08-8
M. Wt: 139.16 g/mol
InChI Key: MVCKCFNBLYFTSC-UHFFFAOYSA-N
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Description

5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol is a heterocyclic compound that has garnered interest in the field of medicinal chemistry. This compound features a unique triazole ring fused with a piperidine ring, making it a versatile scaffold for the development of various pharmacologically active molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of hydrazine derivatives with ketones or aldehydes, followed by cyclization to form the triazole ring . The reaction conditions often include the use of acidic or basic catalysts to facilitate the cyclization process.

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis starting from commercially available reagents. The process is optimized for high yield and purity, often involving purification steps such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol undergoes

Properties

CAS No.

1707370-08-8

Molecular Formula

C6H9N3O

Molecular Weight

139.16 g/mol

IUPAC Name

5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol

InChI

InChI=1S/C6H9N3O/c10-5-2-1-3-9-4-7-8-6(5)9/h4-5,10H,1-3H2

InChI Key

MVCKCFNBLYFTSC-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=NN=CN2C1)O

Origin of Product

United States

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